molecular formula C7H8N4O B8499139 [(2-Methoxy-3-pyridyl)methyl]azide

[(2-Methoxy-3-pyridyl)methyl]azide

Cat. No.: B8499139
M. Wt: 164.16 g/mol
InChI Key: YXXJBPOTNCNSKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[(2-Methoxy-3-pyridyl)methyl]azide is a useful research compound. Its molecular formula is C7H8N4O and its molecular weight is 164.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8N4O

Molecular Weight

164.16 g/mol

IUPAC Name

3-(azidomethyl)-2-methoxypyridine

InChI

InChI=1S/C7H8N4O/c1-12-7-6(5-10-11-8)3-2-4-9-7/h2-4H,5H2,1H3

InChI Key

YXXJBPOTNCNSKP-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC=N1)CN=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

7.4 g of 2-methoxy-3-hydroxymethylpyridine was dissolved in 100 ml toluene, and 13.8 ml diphenyl phosphoryl azide and 9.5 ml diazabicyclo[5.4.0]undecene were added, and the mixture was stirred overnight at room temperature. Water was added to the reaction product which was then extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous magnesium sulfate and the solvent was evaporated, to give 9.5 g of [(2-methoxy-3-pyridyl)methyl]azide.
Quantity
7.4 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
13.8 mL
Type
reactant
Reaction Step Two
Name
diazabicyclo[5.4.0]undecene
Quantity
9.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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